Cas no 89853-01-0 (1,2-dihydro-1-methyl-6-(methylthio)-3H-Pyrazolo[3,4-d]pyrimidin-3-one)
89853-01-0 structure
Product Name:1,2-dihydro-1-methyl-6-(methylthio)-3H-Pyrazolo[3,4-d]pyrimidin-3-one
CAS No:89853-01-0
MF:C7H8N4OS
MW:196.229619026184
CID:2111515
PubChem ID:21098027
Update Time:2025-04-21
1,2-dihydro-1-methyl-6-(methylthio)-3H-Pyrazolo[3,4-d]pyrimidin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 1,2-dihydro-1-methyl-6-(methylthio)-3H-Pyrazolo[3,4-d]pyrimidin-3-one
- GQVIJTAZMUXDKH-UHFFFAOYSA-N
- 1-Methyl-6-methylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-3-ol
- 1-methyl-6-methylsulfanyl-1,2-dihydro-pyrazolo[3,4-d]pyrimidin-3-one
- 1-methyl-6-methylsulfanyl-2H-pyrazolo[3,4-d]pyrimidin-3-one
- DA-30328
- SCHEMBL1813535
- 1-methyl-6-(methylthio)-1,2-dihydro-3H-pyrazolo[3,4-d]pyrimidin-3-one
- SCHEMBL15475633
- 89853-01-0
-
- Inchi: 1S/C7H8N4OS/c1-11-5-4(6(12)10-11)3-8-7(9-5)13-2/h3H,1-2H3,(H,10,12)
- InChI Key: GQVIJTAZMUXDKH-UHFFFAOYSA-N
- SMILES: S(C)C1=NC=C2C(NN(C)C2=N1)=O
Computed Properties
- Exact Mass: 196.04188206Da
- Monoisotopic Mass: 196.04188206Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 83.4Ų
1,2-dihydro-1-methyl-6-(methylthio)-3H-Pyrazolo[3,4-d]pyrimidin-3-one Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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